molecular formula C14H17Cl2NO B8666559 1-benzyl-5-chloro-2,3,6,7-tetrahydro-1H-azepine-4-carbaldehyde hydrochloride CAS No. 83621-34-5

1-benzyl-5-chloro-2,3,6,7-tetrahydro-1H-azepine-4-carbaldehyde hydrochloride

Cat. No.: B8666559
CAS No.: 83621-34-5
M. Wt: 286.2 g/mol
InChI Key: FXABBFMKFYNANI-UHFFFAOYSA-N
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Description

1-benzyl-5-chloro-2,3,6,7-tetrahydro-1H-azepine-4-carbaldehyde hydrochloride is a useful research compound. Its molecular formula is C14H17Cl2NO and its molecular weight is 286.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

83621-34-5

Molecular Formula

C14H17Cl2NO

Molecular Weight

286.2 g/mol

IUPAC Name

1-benzyl-5-chloro-2,3,6,7-tetrahydroazepine-4-carbaldehyde;hydrochloride

InChI

InChI=1S/C14H16ClNO.ClH/c15-14-7-9-16(8-6-13(14)11-17)10-12-4-2-1-3-5-12;/h1-5,11H,6-10H2;1H

InChI Key

FXABBFMKFYNANI-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC(=C1C=O)Cl)CC2=CC=CC=C2.Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Prepared from 1-benzylhexahydro-4-azepinone hydrochloride by reaction with dimethylformamide/phosphorus oxychloride in methylene chloride at 20°-35° C.
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0 (± 1) mol
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reactant
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dimethylformamide phosphorus oxychloride
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0 (± 1) mol
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reactant
Reaction Step One
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0 (± 1) mol
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solvent
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Synthesis routes and methods II

Procedure details

77 mL phosphoroxychloride was added to 62 mL DMF at 8-18° C. 84 mL dichlormethane was added and 50 g 1-benzyl 4-azepanone hydrochloride. The reaction was stirred over night at RT. The mixture was added to 300 mL ice water and extracted with dichlormethane. The organic layer was evaporated to give 23.3 g of the desired product. (M+H)+=287
Quantity
77 mL
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reactant
Reaction Step One
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62 mL
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reactant
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50 g
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reactant
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[Compound]
Name
ice water
Quantity
300 mL
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reactant
Reaction Step Three
Quantity
84 mL
Type
solvent
Reaction Step Four

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